2-(3-ethoxy-2-hydroxyphenyl)-9-(2-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• IUPAC Name: 2-(3-ethoxy-2-hydroxyphenyl)-9-(2-ethoxyphenyl)-8-oxo-7H-purine-6-carboxamide
• InChI: InChI=1S/C22H21N5O5/c1-3-31-14-10-6-5-9-13(14)27-21-17(25-22(27)30)16(19(23)29)24-20(26-21)12-8-7-11-15(18(12)28)32-4-2/h5-11,28H,3-4H2,1-2H3,(H2,23,29)(H,25,30)
• InChI Key: HLHBKGOOQCTASA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2C3=NC(=NC(=C3NC2=O)C(=O)N)C4=C(C(=CC=C4)OCC)O
• Molecular Formula: C22H21N5O5
• Molecular Weight: 435.4 g/mol

Description

2-(3-ethoxy-2-hydroxyphenyl)-9-(2-ethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C22H21N5O5 and its molecular weight is 435.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The study of purine derivatives, similar to the compound , often involves detailed synthesis procedures and structural analyses to understand their properties and potential applications. For instance, research on purine N-oxides and related compounds has revealed methods for obtaining these compounds through direct oxidation processes and subsequent transformations into other purine derivatives, highlighting the chemical versatility and potential for further modification of such molecules (Kawashima & Kumashiro, 1969). Moreover, studies on the synthesis of purine analogs, such as 9-[2-(phosphonomethoxy)alkoxy]purines, demonstrate their antiviral potential against various viruses, underscoring the biomedical relevance of purine derivatives (Duckworth et al., 1991).

Biomedical Applications

Purine derivatives have been extensively studied for their potential biomedical applications, including their use as antiviral agents and in other therapeutic areas. The development of acyclonucleotides, which are modified purine nucleosides with significant antiviral properties, is one such area of research. These compounds have shown potent activity against herpesviruses and retroviruses, indicating their potential as antiviral therapeutics (Duckworth et al., 1991). Additionally, the exploration of purine derivatives for antimicrobial applications has yielded compounds with promising activity against various bacterial strains, further emphasizing the therapeutic potential of these molecules (Sharma, Sharma, & Rane, 2004).